Cas no 2549014-87-9 (N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2549014-87-9
• MF: C₁₄H₁₈F₃N₃O₂S
• MW: 349.371832370758
• CID: 5312983
• PubChem ID: 154829556
• Update Time: 2025-05-23

N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide
• AKOS040723740
• F6752-3231
• 2549014-87-9
• N-[1-[4-(Trifluoromethyl)-2-pyridinyl]-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C14H18F3N3O2S/c15-14(16,17)10-5-6-18-13(8-10)20-7-1-2-11(9-20)19-23(21,22)12-3-4-12/h5-6,8,11-12,19H,1-4,7,9H2
• InChI Key： CDODTYOBXKGLBZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(C3=NC=CC(C(F)(F)F)=C3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 349.10718249g/mol
• Monoisotopic Mass: 349.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.2±55.0 °C(Predicted)
• pka: 10.64±0.20(Predicted)

Additional information on N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide

N-{1-[4-(Trifluoromethyl)Pyridin-2-Yl]Piperidin-3-Yl}Cyclopropanesulfonamide (CAS No. 2549014-87-9)

The compound N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide, identified by the CAS registry number 2549014-87-9, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperidine ring, a pyridine moiety with a trifluoromethyl substituent, and a cyclopropane sulfonamide group. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The presence of the trifluoromethyl group on the pyridine ring enhances the compound's stability and bioavailability, while the cyclopropane sulfonamide group contributes to its ability to act as a potential inhibitor of certain enzymes or receptors. This dual functionality makes N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide a promising candidate for drug development, particularly in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the pyridine and trifluoromethyl groups make it a viable candidate for use in advanced materials such as semiconductors or optoelectronic devices. Researchers have demonstrated that incorporating such groups into polymer structures can significantly enhance their electrical conductivity and mechanical stability, opening new avenues for technological innovation.

The synthesis of N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl}cyclopropanesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine ring through cyclization reactions, followed by the introduction of the trifluoromethyl pyridine moiety via nucleophilic substitution or coupling reactions. The final step involves the attachment of the cyclopropane sulfonamide group, which is typically achieved through amide bond formation under specific catalytic conditions.

From an environmental standpoint, understanding the behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further studies are required to fully understand its environmental impact.

In conclusion, N-{1-[4-(trifluoromethyl)pyridin-2-yl]piperidin-3-y}l}cyclopropanesulfonamide (CAS No. 2549014